(E)-2-phenyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-[(5-thiophen-3-ylfuran-2-yl)methyl]ethenesulfonamide
• InChI: InChI=1S/C17H15NO3S2/c19-23(20,11-9-14-4-2-1-3-5-14)18-12-16-6-7-17(21-16)15-8-10-22-13-15/h1-11,13,18H,12H2/b11-9+
• InChI Key: VPIKFQJJALGFTE-PKNBQFBNSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CS(=O)(=O)NCC2=CC=C(O2)C3=CSC=C3
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/S(=O)(=O)NCC2=CC=C(O2)C3=CSC=C3
• Molecular Formula: C17H15NO3S2
• Molecular Weight: 345.4 g/mol

Description

(E)-2-phenyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)ethenesulfonamide, also known as PFT-μ, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been found to have a wide range of biochemical and physiological effects, and has shown promising results in preclinical studies for the treatment of various diseases.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of (E)-2-phenyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)ethenesulfonamide, also known as (E)-2-phenyl-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}ethene-1-sulfonamide:

Anticancer Research

This compound has shown potential as an anticancer agent. Its structure allows it to interact with various cellular targets, potentially inhibiting cancer cell proliferation and inducing apoptosis. .

Anti-inflammatory Applications

The compound’s structural features suggest it could be effective in reducing inflammation. Thiophene and furan derivatives are known for their anti-inflammatory properties, which can be attributed to their ability to inhibit key enzymes and cytokines involved in the inflammatory process. .

Antimicrobial Activity

(E)-2-phenyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)ethenesulfonamide may possess significant antimicrobial properties. Compounds containing thiophene and furan rings have been reported to exhibit strong antibacterial and antifungal activities. .

Antioxidant Properties

The compound’s ability to scavenge free radicals and reduce oxidative stress could be another valuable application. Antioxidants are crucial in preventing cellular damage caused by oxidative stress, which is linked to various chronic diseases, including cancer and neurodegenerative disorders. .

Kinase Inhibition

Kinases are enzymes that play a critical role in cell signaling and regulation. Inhibiting specific kinases can be a strategy for treating various diseases, including cancer and inflammatory conditions. .

Estrogen Receptor Modulation

This compound might also be explored for its potential to modulate estrogen receptors. Estrogen receptor modulators are used in the treatment of hormone-dependent cancers, such as breast cancer. .

Neuroprotective Effects

Given the compound’s potential antioxidant and anti-inflammatory properties, it could also be investigated for neuroprotective effects. Neuroprotective agents are essential in treating neurodegenerative diseases like Alzheimer’s and Parkinson’s. .

Material Science Applications

Beyond medicinal chemistry, (E)-2-phenyl-N-((5-(thiophen-3-yl)furan-2-yl)methyl)ethenesulfonamide could have applications in material science. Thiophene and furan derivatives are known for their electronic properties, making them useful in the development of organic semiconductors and conductive polymers. .

These diverse applications highlight the compound’s potential in various fields of scientific research. Each application warrants further investigation to fully understand and harness its capabilities.

Therapeutic importance of synthetic thiophene